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A detailed comparison of leading donor polymers for organic solar cells reveals significant

advancements in power conversion efficiencies, with several materials surpassing the 18%

milestone. This guide provides a comprehensive overview of the performance of prominent

derived polymers, their key photovoltaic parameters, and the experimental protocols for device

fabrication and characterization.

Recent breakthroughs in the design and synthesis of novel conjugated polymers have

propelled the field of organic photovoltaics (OPVs) to new heights, with power conversion

efficiencies (PCEs) now exceeding 19%.[1][2] These advancements are largely attributed to the

development of donor-acceptor (D-A) copolymers, which exhibit superior light absorption,

charge transport, and morphological properties. This guide focuses on benchmarking the

performance of several state-of-the-art derived polymer donors, providing researchers and

scientists with the data and methodologies to inform their own materials development and

device engineering efforts.

Comparative Performance of High-Efficiency
Polymer Donors
The following table summarizes the key photovoltaic parameters for several high-performing

polymer donors when paired with common non-fullerene acceptors. The data highlights the
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exceptional performance of polymers such as D18 and its derivatives, which have consistently

achieved high efficiencies.[1]

Polymer
Donor

Acceptor Voc (V)
Jsc
(mA/cm2)

FF (%) PCE (%)

D18 Y6 - - -

18.22

(certified

17.6)

D18-Cl N3 - - -

18.13

(certified

17.6)

PNTB-HD N3 - - - 18.15

D18-B N3:PC61BM 0.810 27.94 76.7 18.53

D18-Cl-B N3:PC61BM 0.832 27.68 77.6 18.74

PM6 Y6 - - - 15.7

Note: Voc = Open-circuit voltage, Jsc = Short-circuit current density, FF = Fill factor, PCE =

Power conversion efficiency. Dashes indicate data not specified in the reviewed sources.

The development of these high-performance polymers is a result of meticulous molecular

engineering, focusing on factors like extending π-conjugation, tuning energy levels, and

optimizing morphology through side-chain engineering.[1][3] For instance, the introduction of

chlorine atoms in D18-Cl leads to a deeper Highest Occupied Molecular Orbital (HOMO) level,

contributing to a higher open-circuit voltage.[1]

Experimental Workflow and Device Fabrication
The fabrication and characterization of polymer solar cells follow a standardized workflow to

ensure reproducibility and accurate performance evaluation. The process, from material

synthesis to device testing, is crucial for achieving high efficiencies.
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Polymer Synthesis & Purification

Device Fabrication

Characterization & Testing

Monomer Synthesis

Polymerization (e.g., Stille, Suzuki)

Purification (e.g., Soxhlet, Chromatography)

Active Layer Spin-coating (Polymer:Acceptor blend)

Substrate Cleaning (ITO glass)

Hole Transport Layer Deposition (e.g., PEDOT:PSS)

Electron Transport Layer Deposition

Morphology Characterization (e.g., AFM, TEM)

Top Electrode Evaporation (e.g., Al)

Current Density-Voltage (J-V) Measurement External Quantum Efficiency (EQE) Measurement

Click to download full resolution via product page

Figure 1. General experimental workflow for polymer solar cell fabrication and characterization.

Detailed Experimental Protocols
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Active Layer Preparation and Deposition
A critical step in fabricating high-performance polymer solar cells is the preparation of the active

layer blend and its deposition. The following is a representative protocol based on high-

efficiency device fabrication:

Solution Preparation: The donor polymer (e.g., D18-Cl-B) and the non-fullerene acceptor

(e.g., N3) are dissolved in a suitable solvent, such as chloroform or chlorobenzene, at a

specific concentration and donor:acceptor weight ratio (e.g., 1:1.2). A small amount of an

additive, like 1,8-diiodooctane (DIO) or 1-chloronaphthalene (CN), is often included to

optimize the blend morphology.

Spin-Coating: The prepared solution is then spin-coated onto the hole transport layer (e.g.,

PEDOT:PSS) under an inert atmosphere (e.g., a nitrogen-filled glovebox). The spin-coating

speed and time are carefully controlled to achieve the desired film thickness, typically around

100 nm.

Annealing: The film is subsequently annealed at a specific temperature (e.g., 100-150 °C) for

a set duration to promote favorable molecular packing and phase separation, which is crucial

for efficient charge generation and transport.

Device Characterization
The performance of the fabricated solar cells is evaluated using several standard techniques:

Current Density-Voltage (J-V) Measurement: This is the primary method to determine the key

photovoltaic parameters (Voc, Jsc, FF, and PCE). The measurement is conducted under

simulated solar illumination (e.g., AM 1.5G at 100 mW/cm2).

External Quantum Efficiency (EQE): EQE, also known as Incident Photon-to-Current

Conversion Efficiency (IPCE), measures the ratio of collected charge carriers to incident

photons at a specific wavelength. This provides insights into the spectral response of the

solar cell.

Morphological Characterization: Techniques such as Atomic Force Microscopy (AFM) and

Transmission Electron Microscopy (TEM) are used to investigate the nanoscale morphology

of the active layer blend, which is strongly correlated with device performance.
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Logic of Bulk-Heterojunction Operation
The superior performance of these derived polymers is realized within a bulk-heterojunction

(BHJ) architecture. The diagram below illustrates the fundamental processes occurring within

the active layer of a polymer solar cell.

Photovoltaic Process in BHJ

1. Photon Absorption 2. Exciton Generation 3. Exciton Diffusion 4. Charge Separation at D-A Interface 5. Charge Transport 6. Charge Collection at Electrodes

Click to download full resolution via product page

Figure 2. Key steps in the operation of a bulk-heterojunction polymer solar cell.

In conclusion, the continuous development of novel derived polymers has significantly

advanced the power conversion efficiency of organic solar cells. The benchmarked polymers in

this guide represent the forefront of this technology. Further improvements are anticipated

through the synergistic optimization of molecular design, device architecture, and processing

techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Benchmarking Power Conversion Efficiency of Derived
Polymers in Photovoltaics: A Comparative Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b122376#benchmarking-power-
conversion-efficiency-of-derived-polymers-in-photovoltaics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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